Cas no 16034-46-1 (1-Methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 16034-46-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00464253
• CID: 50293
• PubChem ID: 253661586
• Update Time: 2025-05-23

1-Methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-5-carboxylic acid
• 1-Methylpyrazole-5-carboxylic Acid
• 1-Methyl-1H-pyrazol-5-ylcarboxylic acid
• 2-Methyl-2H-pyrazole-3-carboxylic acid
• 2-Methylpyrazole-3-carboxylic acid
• methyl-1H-pyrazole-5-carboxylic acid
• Pyrazole-5-carboxylicacid, 1-methyl- (6CI,8CI)
• 1-Methyl-5-pyrazolecarboxylic acid
• 1-methyl-1H-pyrazol-5-carboxylic acid
• SCHEMBL262323
• EN300-31077
• SY005770
• CHEBI:74737
• AM20080432
• 5-Carboxy-1-methyl-1H-pyrazole
• 16034-46-1
• 1H-pyrazole-5-carboxylic acid, 1-methyl-
• Z275167524
• 1-methyl-1H-pyrazole-5-carboxylic acid;1-Methylpyrazole-5-carboxylic Acid
• PS-5369
• FT-0601808
• HY-34505
• 2H-Pyrazole-3-carboxylic acid, 2-methyl-
• MFCD00464253
• Q27144865
• 1-methyl-pyrazole-5-carboxylic acid
• AKOS000301200
• InChI=1/C5H6N2O2/c1-7-4(5(8)9)2-3-6-7/h2-3H,1H3,(H,8,9
• CS-D1713
• 1-Methyl-1H-pyrazole-5-carboxylic acid, 97%
• 1-Methyl-1H-pyrazole-5-carboxylicacid
• PB26026
• A3547
• M2494
• AC-7334
• CHEMBL2287221
• DTXSID50349118
• 1-Methyl-1H-pyrazole-5-carboxylic acid,98%
• DB-025018
• ALBB-000283
• STK301313
• 5-Pyrazolecarboxylic acid, 1-methyl-

• MDL： MFCD00464253
• Inchi： 1S/C5H6N2O2/c1-7-4(5(8)9)2-3-6-7/h2-3H,1H3,(H,8,9)
• InChI Key： JREJQAWGQCMSIY-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.042927438 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Molecular Weight: 126.11
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.34
• Melting Point: 220-225 °C
• Boiling Point: 306.9±15.0 °C at 760 mmHg
• Flash Point: 139.4℃
• Refractive Index: 1.59
• PSA: 55.12000
• LogP: 0.11830
• λmax: 259(MeOH)(lit.)

1-Methyl-1H-pyrazole-5-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 1-Methyl-1H-pyrazole-5-carboxylic acid

Research Brief on 1-Methyl-1H-pyrazole-5-carboxylic acid (CAS: 16034-46-1) in Chemical Biology and Pharmaceutical Applications

1-Methyl-1H-pyrazole-5-carboxylic acid (CAS: 16034-46-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a building block in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in medicinal chemistry.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 1-Methyl-1H-pyrazole-5-carboxylic acid as a scaffold for the development of novel JAK2 inhibitors. The researchers demonstrated that modifications at the pyrazole ring, particularly at the 1-methyl and 5-carboxylic acid positions, significantly influenced the binding affinity and selectivity of the resulting compounds. Molecular docking studies revealed that the carboxylic acid moiety played a critical role in forming hydrogen bonds with key residues in the JAK2 active site, suggesting its potential as a pharmacophore in kinase-targeted therapies.

In another groundbreaking study, researchers utilized 1-Methyl-1H-pyrazole-5-carboxylic acid as a precursor for the synthesis of antimicrobial agents targeting multidrug-resistant bacterial strains. The compound's ability to undergo facile derivatization at the carboxylic acid position allowed for the generation of a diverse library of amide and ester derivatives. Preliminary screening results indicated that several derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimal cytotoxicity against mammalian cells.

From a synthetic chemistry perspective, recent advancements in green chemistry have enabled more efficient and sustainable routes for the production of 1-Methyl-1H-pyrazole-5-carboxylic acid. A 2024 report in Green Chemistry described a novel biocatalytic approach using engineered enzymes to achieve high-yield synthesis of the compound under mild conditions, significantly reducing the environmental footprint compared to traditional methods. This development is particularly relevant for large-scale pharmaceutical production, where sustainability and cost-effectiveness are paramount considerations.

The compound's potential in drug delivery systems has also been investigated. A team at MIT recently published findings on using 1-Methyl-1H-pyrazole-5-carboxylic acid as a pH-responsive linker in prodrug designs. The carboxylic acid group's ionization properties at different pH levels make it an attractive candidate for targeted drug release in specific physiological environments, such as tumor microenvironments or sites of inflammation. This application could significantly improve therapeutic efficacy while minimizing systemic side effects.

Looking forward, the versatility of 1-Methyl-1H-pyrazole-5-carboxylic acid continues to inspire innovative research directions. Current clinical trials are investigating its derivatives as potential treatments for autoimmune disorders and certain cancers. Furthermore, computational studies are exploring its use in fragment-based drug design, where its relatively small size and multiple functionalization points make it an ideal starting point for developing novel therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.